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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 1-Bromo-4-dimethylphosphoryl-benzene. This

organophosphorus compound is of increasing interest in medicinal chemistry and materials

science due to the unique characteristics of the dimethylphosphine oxide moiety. This

document summarizes its known physicochemical properties, provides a detailed experimental

protocol for its synthesis, and explores its potential role in drug development based on the

current understanding of related compounds.

Chemical and Physical Properties
1-Bromo-4-dimethylphosphoryl-benzene, also known as (4-bromophenyl)dimethylphosphine

oxide, is a solid, light yellow to yellow crystalline compound.[1] Its core structure consists of a

benzene ring substituted with a bromine atom and a dimethylphosphoryl group at the para

positions.

Table 1: Physicochemical Properties of 1-Bromo-4-dimethylphosphoryl-benzene
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Property Value Source

Molecular Formula C₈H₁₀BrOP [1]

Molecular Weight 233.04 g/mol [1]

Appearance Light yellow to yellow solid [1]

Purity (by HPLC) ≥98.14% [1]

CAS Number 4648-59-3

Table 2: Spectroscopic Data of 1-Bromo-4-dimethylphosphoryl-benzene

Spectrum Data Source

¹H NMR Consistent with structure [1]

Mass Spectrometry (MS) Consistent with structure [1]

¹³C NMR
Data not available in the

searched literature.

³¹P NMR
Data not available in the

searched literature.

Synthesis and Purification
The synthesis of 1-Bromo-4-dimethylphosphoryl-benzene can be achieved through a

palladium-catalyzed cross-coupling reaction, a common method for forming carbon-phosphorus

bonds. The general approach involves the reaction of an aryl halide with a secondary

phosphine oxide.

Experimental Protocol: Palladium-Catalyzed C-P Cross-
Coupling
This protocol is based on established methods for the synthesis of arylphosphine oxides.
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Reactants

Catalytic System

Solvent

Product

1,4-Dibromobenzene

Reaction Mixture

Dimethylphosphine oxide

Pd(OAc)₂ (Palladium(II) acetate)

dppf (1,1'-Bis(diphenylphosphino)ferrocene)

K₂CO₃ (Potassium carbonate)

Toluene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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